Cas no 50-56-6 (Oxytocin)

Oxytocin structure

Product Name:Oxytocin

CAS No:50-56-6

Molecular Formula:C₄₃H₆₆N₁₂O₁₂S₂

Molecular Weight:1007.1873

MDL:MFCD00076731

CID:33484

PubChem ID:329750651

Oxytocin Properties

Names and Identifiers

- oxytocin
- oxytocin lyophilized
- oxytocin acetate
- H-Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2 Disulfide bond
- H-Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2 (Disulfide bond)
- oxtocin
- (2s)-1-[(4r,7s,10s,13s,16s,19r)-19-amino-13-[(2s)-butan-2-yl]-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-n-[(1s)-1-(carbamoylmethylcarbamoyl)-3-methyl-butyl]pyrrolidine-2-carboxamide
- Oxytocin Solution
- Oxytocin acetate salt hydrate
- Oxytocin（2mg）
- α-Hypophamine Oxytocic hormone
- Oxytocic hormone
- Pitocin
- α-Hypophamine
- (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-13-[(2S)-butan-2-yl]-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4
- Ocytocin
- Endopituitrina
- Orasthin
- Syntocinon
- Oxytocine
- Oxitocina
- Oxytocinum
- (1-Hemicystine)oxytocin
- Piton S
- 3-Isoleucine-8-leucine vasopressin
- Partocon
- Oxystin
- alpha-Hypophamine
- Synthetic oxytocin
- 1JQS135EYN
- Ocytocinum
- Syntocinone
- Uteracon
- Syntocin
- Synpitan
- Utedrin
- Presoxin
- Di-sipidin
- Nobitocin S
- Atonin O
- Oxetakain [Czech]
- Ossitocina [DCIT]
- Oxytocinum [INN-Latin]
- Oxytocine [INN-
- [3H]OT (human, mouse, rat)
- OXYTOCIN (USP IMPURITY)
- SR-01000945111-1
- OXYTOCIN 20 USP UNITS IN DEXTROSE 5%
- Intertocine S
- Oxitocina [INN-Spanish]
- OXYTOCIN
- Oxoject
- OXYTOCIN 10 USP UNITS IN DEXTROSE 5%
- (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
- D00089
- HSDB 2182
- 1-({(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-16-(4-hydroxybenzyl)-13-[(1S)-1-methylpropyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl}carbonyl)-L-prolyl-L-leucylglycinamide
- CHEMBL395429
- BCBcMAP01_000094
- (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
- CHEBI:7872
- [3H]oxytocin
- Vasopressin, 3-L-isoleucine-8-L-leucine-
- A828179
- OXYTOCIN (MART.)
- Oxytocin [USP:INN:BAN:JAN]
- GTPL2176
- Oxytocin, European Pharmacopoeia (EP) Reference Standard
- Oxetakain
- AKOS015994657
- Oxytocin, lyophilized powder, ~15 IU/mg solid (Prepared from synthetic oxytocin)
- OXYTOCIN (USP MONOGRAPH)
- Oxytocin-(leucine-5,5,5-d3, glycine-2,2-d2) trifluoroacetate salt
- D0T6FH
- CYIQNCPLG
- W-105951
- Oxytocin (Syntocinon)
- 1-[19-amino-7-(2-amino-2-oxo-ethyl)-10-(3-amino-3-oxo-propyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-13-sec-butyl-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-1-methyl-2-oxo-ethyl)carbamoyl]-3-methyl-butyl]pyrrolidine
- D0M3FJ
- SCHEMBL29048
- H01BB02
- Oxytocin [USAN:BAN:INN:JAN]
- TNX-1900
- C43H66N12O12S2
- Oxytocin-
- Recombinant Oxytocin
- OXYTOCIN 5 USP UNITS IN DEXTROSE 5%
- SR-01000945111
- HB2929
- Oxytocin (intranasal/ muco system, autism)
- TI-001
- Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2, cyclic 1-6 disulfide
- AC-28730
- 1-(((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-16-(4-hydroxybenzyl)-13-((1S)-1-methylpropyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl)carbonyl)-L-prolyl-L-leucylglycinamide
- XNOPRXBHLZRZKH-DSZYJQQASA-N
- perlacton
- 50-56-6
- HS-2021
- (Gly-9 = C-terminal amide, disulfide bridge between 1 - 6)
- BRN 3586108
- TNX1900
- DTXCID4028335
- TTA-121
- L-Cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucylglycinamide cyclic(1-6)-disulfide
- AMY25364
- UNII-1JQS135EYN
- oxytocin, for bioassay
- Oxytocine [INN-French]
- OXYTOCIN (USP-RS)
- OXT
- Oxytocin,(S)
- Oxytocin (TN)
- a-Hypophamine
- MFCD00076731
- NCGC00167132-01
- EINECS 200-048-4
- GTPL2174
- Glycinamide, L-cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-propyl-L-leucyl-, cyclic (1-6)-di-
- Otx
- DTXSID8048361
- C00746
- Q169960
- GLYCINAMIDE, L-CYSTEINYL-L-TYROSYL-L-ISOLEUCYL-L-GLUTAMINYL-L-ASPARAGINYL-L-CYSTEINYL-L-PROLYL-L-LEUCYL-, CYCLIC (1->6)-DISULFIDE
- Oxytocin (JP17/USP/INN)
- Piton-S
- (1-Hemicystine)-oxytocin
- L-Cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucylglycinamide cyclic (1-->6)-disulfide
- C43-H66-N12-O12-S2
- Syntocinon (TN)
- Pitocin (TN)
- Ossitocina
- Oxytocin, United States Pharmacopeia (USP) Reference Standard
- L-Cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucylglycinamide cyclic (1-6)-disulfide
- BDBM50205990
- OT
- Oxytocinum (INN-Latin)
- Oxytocin (USP:INN:BAN:JAN)
- Oxitocina (INN-Spanish)
- Oxytocin (Label Under Distributors)
- PVL Oxytocin Injectable
- Oxytocine (INN-French)
- Oxytocin (High Potency Powder)
- Oxytocin Injectable
- HY-17571
- BRD-K25243230-001-01-2
- Oxytocin (JP18/USP/INN)
- SBI-0654087.0001
- +Expand
- MDL： MFCD00076731
- InChIKey： XNOPRXBHLZRZKH-DSZYJQQASA-N
- Inchi： 1S/C43H66N12O12S2/c1-5-22(4)35-42(66)49-26(12-13-32(45)57)38(62)51-29(17-33(46)58)39(63)53-30(20-69-68-19-25(44)36(60)50-28(40(64)54-35)16-23-8-10-24(56)11-9-23)43(67)55-14-6-7-31(55)41(65)52-27(15-21(2)3)37(61)48-18-34(47)59/h8-11,21-22,25-31,35,56H,5-7,12-20,44H2,1-4H3,(H2,45,57)(H2,46,58)(H2,47,59)(H,48,61)(H,49,66)(H,50,60)(H,51,62)(H,52,65)(H,53,63)(H,54,64)/t22-,25-,26-,27-,28-,29-,30-,31-,35-/m0/s1
- SMILES： S1C([H])([H])[C@@]([H])(C(N2C([H])([H])C([H])([H])C([H])([H])[C@@]2([H])C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O)N([H])C([C@]([H])(C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])N([H])C([C@]([H])(C([H])([H])S1)N([H])[H])=O)=O)=O)=O)=O
- BRN： 3586108

Computed Properties

Exact Mass: 1006.436458g/mol
Surface Charge: 0
XLogP3: -2.6
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 17
Monoisotopic Mass: 1006.436458g/mol
Monoisotopic Mass: 1006.436458g/mol
Topological Polar Surface Area: 450Å²
Heavy Atom Count: 69
Complexity: 1870
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 1001
Surface Charge: 0

Experimental Properties

Temperature: When heated to decomposition it emits toxic fumes of /sulfur oxide/ and /nitric oxide/.
LogP: 1.55630
PSA: 450.13000
Merck: 13,7049
Refractive Index: 1.554
Water Partition Coefficient: Soluble in water.
Boiling Point: 1533.3°C at760mmHg
Melting Point: 192-194°C
Vapor Pressure: 0mmHg at 25°C
Flash Point: 881.1°C
Color/Form: Lyophilized powder
Solubility: Soluble in water, acetone, butanol and dilute acetic acid, insoluble in ether and petroleum ether
Fluka: 3-8-10-23
Specific Rotation: D22 -26.2° (c = 0.53)
Density: 1.27 g/cm3

Oxytocin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035WO-100mg	L-Cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucylglycinamide cyclic (1→6)-disulfide	50-56-6	98%(HPLC)	100mg	$168.00	2024-05-01
A2B Chem LLC	AB46824-100mg	Oxytocin	50-56-6	98%(HPLC)	100mg	$148.00	2024-04-19
abcr	AB349485-1 mg	Oxytocin, 96%; .	50-56-6	96%	1 mg	€108.80	2023-07-19
Chemenu	CM100719-10mg	Oxytocin	50-56-6	98%	10mg	$108
ChemScence	CS-3115-2mg	Oxytocin	50-56-6	99.79%	2mg	$65.0	2022-04-27
eNovation Chemicals LLC	D584259-25mg	Oxytocin	50-56-6	95%	25mg	$320	2022-06-08
Fluorochem	M02852-1g	Oxytocin	50-56-6	98+%	1g	£220.00
FUJIFILM	335-40841-0.5mg	Oxytocin	50-56-6		0.5mg	JPY 5000	2023-09-15
Key Organics Ltd	HS-2021-1G	Oxytocin	50-56-6	>97%	1g	£407.00	2023-09-07
LKT Labs	O9497-5 mg	Oxytocin	50-56-6	≥95%	5mg	$222.50	2023-07-10